Cas no 1704103-39-8 (4-(1-aminocyclopentyl)-2,6-dimethylphenol)

• Product Name: 4-(1-aminocyclopentyl)-2,6-dimethylphenol
• CAS No: 1704103-39-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6492934
• PubChem ID: 165715613
• Update Time: 2025-05-19

4-(1-aminocyclopentyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopentyl)-2,6-dimethylphenol
• EN300-1801978
• 1704103-39-8

• Inchi： 1S/C13H19NO/c1-9-7-11(8-10(2)12(9)15)13(14)5-3-4-6-13/h7-8,15H,3-6,14H2,1-2H3
• InChI Key： SAMFMYOOUFXUGD-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)C1(CCCC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminocyclopentyl)-2,6-dimethylphenol

Introduction to 4-(1-aminocyclopentyl)-2,6-dimethylphenol (CAS No. 1704103-39-8)

4-(1-aminocyclopentyl)-2,6-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1704103-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclopentylamine moiety with a dimethylphenolic backbone. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting complex biological pathways.

The molecular structure of 4-(1-aminocyclopentyl)-2,6-dimethylphenol consists of a benzene ring substituted with two methyl groups at the 2- and 6-positions, and an amino-substituted cyclopentane ring linked to the benzene core through an N-C bond. This particular arrangement imparts distinct physicochemical properties to the compound, including solubility characteristics, metabolic stability, and potential interactions with biological targets. The presence of both basic (amine) and aromatic (phenol) functional groups suggests that this molecule may exhibit versatile reactivity, making it adaptable for various biochemical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate cycloalkylamine units, such as the cyclopentylamine moiety found in 4-(1-aminocyclopentyl)-2,6-dimethylphenol. Research indicates that such structural motifs can enhance binding affinity to certain enzymes and receptors, thereby modulating biological processes. For instance, derivatives of cycloalkylamines have been investigated for their role in modulating neurotransmitter systems, highlighting the therapeutic relevance of this scaffold.

The dimethylphenol component of 4-(1-aminocyclopentyl)-2,6-dimethylphenol further contributes to its pharmacological profile. Phenolic compounds are well-known for their antioxidant properties and their ability to interact with various cellular signaling pathways. The dimethylation at the 2- and 6-positions introduces steric hindrance and electronic modifications that can fine-tune the compound's reactivity and selectivity. Such modifications are often employed in medicinal chemistry to optimize drug-like properties, including oral bioavailability, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(1-aminocyclopentyl)-2,6-dimethylphenol with potential biological targets with high accuracy. These studies suggest that the compound may interact with enzymes involved in inflammatory pathways or with receptors mediating pain perception. Such interactions could make it a valuable candidate for developing novel therapeutic agents targeting conditions such as chronic inflammation or neuropathic pain.

The synthesis of 4-(1-aminocyclopentyl)-2,6-dimethylphenol represents a significant achievement in organic chemistry due to its complex structural features. The synthesis typically involves multi-step reactions starting from readily available precursors such as cyclopentanone and aniline derivatives. Key steps include functional group transformations such as reduction, alkylation, and aromatic substitution. The efficiency and scalability of these synthetic routes are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In addition to its potential therapeutic applications, 4-(1-aminocyclopentyl)-2,6-dimethylphenol may also serve as a key intermediate in the synthesis of more complex molecules. Its unique structural framework allows for further derivatization through various chemical reactions, enabling the creation of libraries of analogs with tailored pharmacological properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

The pharmacokinetic profile of 4-(1-aminocyclopentyl)-2,6-dimethylphenol is another critical aspect that warrants detailed investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to assess its suitability for clinical use. Preclinical studies using appropriate animal models can provide insights into how the compound behaves within a living system, informing decisions about its potential as a drug candidate.

From a regulatory perspective, the development of 4-(1-aminocyclopentyl)-2,6-dimethylphenol must adhere to stringent guidelines set forth by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that any potential therapeutic agents are safe and effective before they are approved for human use. Compliance with Good Manufacturing Practices (GMP) is essential throughout the production process to maintain consistency and quality control.

The future prospects for 4-(1-aminocyclopentyl)-2,6-dimethylphenol are promising given its unique structural features and potential pharmacological activity. Ongoing research efforts are focused on optimizing its chemical properties through structure-activity relationship (SAR) studies and exploring its interactions with relevant biological targets. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in advancing this compound towards clinical development.

In conclusion,4-(1-aminocyclopentyl)-2,6-dimethylphenol (CAS No. 1704103-39-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure combines elements that suggest versatile biological activity while also presenting challenges in synthesis and characterization. Continued investigation into this compound is likely to yield valuable insights into new therapeutic strategies across multiple disease areas.